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molecular formula C7H3F4NO2 B058234 2-Fluoro-4-nitro-1-(trifluoromethyl)benzene CAS No. 69411-67-2

2-Fluoro-4-nitro-1-(trifluoromethyl)benzene

Cat. No. B058234
CAS RN: 69411-67-2
M. Wt: 209.1 g/mol
InChI Key: XYKVQPNHGFUXBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09320739B2

Procedure details

In a round bottomed flask, 2-fluoro-4-nitro-1-trifluoromethyl-benzene (1.00 g, 4.78 mmol) was dissolved in 10 mL of methanol. To this solution was added 10% palladium on carbon (100 mg) and the solution was stirred overnight at room temperature under hydrogen (1 atm). The solution was filtered and concentrated to afford 3-fluoro-4-trifluoromethyl-phenylamine. 1H NMR (300 MHz, DMSO-d6) δ 7.3 (m, 1H), 6.6 (d, 2H), 6.2 (s, 2H)
Name
2-fluoro-4-nitro-1-trifluoromethyl-benzene
Quantity
1 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
solvent
Reaction Step One
Name
palladium on carbon
Quantity
100 mg
Type
catalyst
Reaction Step Two
Name
3-fluoro-4-trifluoromethyl-phenylamine

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[C:6]([N+:8]([O-])=O)[CH:5]=[CH:4][C:3]=1[C:11]([F:14])([F:13])[F:12]>CO.[Pd]>[F:1][C:2]1[CH:7]=[C:6]([NH2:8])[CH:5]=[CH:4][C:3]=1[C:11]([F:13])([F:14])[F:12]

Inputs

Step One
Name
2-fluoro-4-nitro-1-trifluoromethyl-benzene
Quantity
1 g
Type
reactant
Smiles
FC1=C(C=CC(=C1)[N+](=O)[O-])C(F)(F)F
Name
methanol
Quantity
10 mL
Type
solvent
Smiles
CO
Step Two
Name
palladium on carbon
Quantity
100 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution was stirred overnight at room temperature under hydrogen (1 atm)
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The solution was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
3-fluoro-4-trifluoromethyl-phenylamine
Type
product
Smiles
FC=1C=C(C=CC1C(F)(F)F)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.